Cas no 112470-85-6 ((2S)-2-[(2R)-2-acetamidopropanamido]-4-methylpentanoic acid)

• Product Name: (2S)-2-[(2R)-2-acetamidopropanamido]-4-methylpentanoic acid
• CAS No: 112470-85-6
• MF: C₁₁H₂₀N₂O₄
• MW: 244.287503242493
• CID: 6205869
• PubChem ID: 93306021
• Update Time: 2025-10-31

(2S)-2-[(2R)-2-acetamidopropanamido]-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-[(2R)-2-acetamidopropanamido]-4-methylpentanoic acid
• 112470-85-6
• EN300-37101146

• Inchi： 1S/C11H20N2O4/c1-6(2)5-9(11(16)17)13-10(15)7(3)12-8(4)14/h6-7,9H,5H2,1-4H3,(H,12,14)(H,13,15)(H,16,17)/t7-,9+/m1/s1
• InChI Key： HIEIIANYSKARKE-APPZFPTMSA-N
• SMILES： OC([C@H](CC(C)C)NC([C@@H](C)NC(C)=O)=O)=O

Computed Properties

• Exact Mass: 244.14230712g/mol
• Monoisotopic Mass: 244.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 95.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on (2S)-2-[(2R)-2-acetamidopropanamido]-4-methylpentanoic acid

112470-85-6: A Comprehensive Overview of (2S)-2-[(2R)-2-acetamidopropanamido]-4-methylpentanoic Acid

The compound 112470-85-6, also known as (2S)-2-[(2R)-2-acetamidopropanamido]-4-methylpentanoic acid, is a structurally complex organic molecule with significant potential in the fields of pharmacology and organic synthesis. This compound has garnered attention due to its unique stereochemistry and functional groups, which make it a promising candidate for various applications in drug development and chemical research. Recent studies have highlighted its role in modulating cellular pathways, particularly in the context of metabolic disorders and neurodegenerative diseases.

Chemical Structure and Stereochemistry

The molecular structure of (2S)-2-[(2R)-2-acetamidopropanamido]-4-methylpentanoic acid is characterized by a pentanoic acid backbone with a substituted side chain. The presence of an acetamide group attached to a propanamido moiety introduces complexity to the molecule, while the stereochemistry at the (S) and (R) centers ensures specific interactions with biological targets. This stereochemical arrangement is critical for the compound's bioactivity, as it influences both solubility and receptor binding affinity.

Synthesis and Optimization

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 112470-85-6. Researchers have employed asymmetric catalysis to achieve high enantiomeric excess, ensuring the production of the desired (S,R) configuration. These methods have significantly improved the scalability of the synthesis process, making it more accessible for preclinical studies. Furthermore, optimization strategies such as microwave-assisted synthesis and continuous flow chemistry have been explored to enhance reaction yields and reduce production costs.

Pharmacological Activity

Preclinical studies have demonstrated that (2S)-2-[(2R)-2-acetamidopropanamido]-4-methylpentanoic acid exhibits potent activity in vitro against key enzymes involved in metabolic pathways. For instance, it has shown inhibitory effects on enzymes such as AMP-activated protein kinase (AMPK) and peroxisome proliferator-activated receptor gamma (PPARγ), suggesting its potential role in treating conditions like type 2 diabetes and obesity. In vivo studies using animal models have further corroborated these findings, with notable reductions in blood glucose levels and improvements in insulin sensitivity observed.

Mechanism of Action

The mechanism of action of 112470-85-6 involves modulation of cellular energy sensors and lipid metabolism regulators. By targeting AMPK, the compound activates energy-efficient pathways that promote fatty acid oxidation and glucose uptake. Additionally, its interaction with PPARγ enhances adipocyte differentiation and reduces inflammatory responses, which are beneficial in managing metabolic disorders. Recent research has also explored its potential as a neuroprotective agent, with studies indicating its ability to mitigate oxidative stress and reduce neuroinflammation in models of Alzheimer's disease.

Applications in Drug Development

The versatility of (2S)-2-[(2R)-2-acetamidopropanamido]-4-methylpentanoic acid makes it a valuable lead compound for drug discovery programs targeting metabolic diseases, neurodegeneration, and inflammation. Its unique combination of bioactivity and pharmacokinetic properties positions it as a strong candidate for further clinical development. Researchers are currently investigating its safety profile, bioavailability, and efficacy in larger animal models to pave the way for human trials.

Future Directions

As interest in 112470-85-6 continues to grow, ongoing research is focused on optimizing its therapeutic index through structural modifications. Efforts are being made to improve its pharmacokinetic properties while maintaining or enhancing its bioactivity. Additionally, collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression into clinical development.

In conclusion, (2S)-2-[(2R)-acetamidopropanamido]-4-methylpentanoic acid (CAS No: 112470-85-6) represents a promising advancement in the field of medicinal chemistry. With its well-defined structure, robust synthesis methods, and compelling preclinical data, this compound holds significant potential for addressing unmet medical needs across multiple therapeutic areas.